5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate

• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol
• IUPAC Name: 5-O-tert-butyl 2-O-ethyl 3-amino-4,6-dihydrothieno[2,3-c]pyrrole-2,5-dicarboxylate
• InChI: InChI=1S/C14H20N2O4S/c1-5-19-12(17)11-10(15)8-6-16(7-9(8)21-11)13(18)20-14(2,3)4/h5-7,15H2,1-4H3
• InChI Key: JMDFYZFLMBJIFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)CN(C2)C(=O)OC(C)(C)C)N

Description

5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate is a bicyclic heterocyclic compound featuring a fused thienopyrrole core. This structure is characterized by a thiophene ring fused to a pyrrole, with functional groups including a tert-butyl ester at position 5, an ethyl ester at position 2, and an amino group at position 2. Its synthesis typically involves multi-step reactions, including cyclization and esterification, with purification via chromatography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate typically involves multi-step organic reactions. One common approach is to start with the thieno[2,3-c]pyrrole core and introduce the tert-butyl, ethyl, and amino groups through a series of substitution and addition reactions. The reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced techniques such as microwave-assisted synthesis and high-throughput screening can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocycle Variations

The thieno[2,3-c]pyrrole core distinguishes this compound from related bicyclic systems. Key analogs include:

Compound Name	Core Structure	Substituents	Key Properties/Applications	Evidence ID
5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate	Thieno[2,3-c]pyrrole	5-tert-butyl, 2-ethyl, 3-amino	Intermediate for bioactive molecules
5-tert-Butyl 2-ethyl 6,7-dihydrofuro[3,2-c]pyridine-2,5(4H)-dicarboxylate	Furo[3,2-c]pyridine	5-tert-butyl, 2-ethyl	Potential kinase inhibitor scaffold
Diethyl pyrrole-2,5-dicarboxylate	Pyrrole	2,5-diethyl esters	Hydrogen-bonded dimers in crystal structure
5-tert-Butyl 1-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-1,5-dicarboxylate	Pyrrolo[3,4-c]pyrazole	5-tert-butyl, 1-ethyl, 3-amino, 6,6-dimethyl	High yield (38%) in synthesis

Key Observations :

• Amino and ester substituents at positions 2, 3, and 5 are critical for solubility and metabolic stability. For example, tert-butyl esters improve lipophilicity, while ethyl esters balance solubility .

Key Observations :

• The target compound’s 38% yield is comparable to other bicyclic systems, though lower than some pyrrole derivatives (e.g., diethyl pyrrole-2,5-dicarboxylate, synthesized via heterocyclic transformation with moderate yields) .
• Use of flash chromatography (HEXANE/EtOAC 2:8) is standard for isolating ester-rich compounds due to polarity differences .

Pharmacological and Physicochemical Properties

Limited direct data exist for the target compound, but analogs provide insights:

Property	Target Compound (Thienopyrrole)	Pyrrolo[3,4-d]oxazole Analog	Pyridine Derivative
Solubility (HT-Solubility)	Not reported	1.242 g/cm³ (predicted density)	390.17 g/mol (HRMS)
pKa	Not reported	-1.24 (predicted)	Not reported
Bioactivity	Potential ATX inhibition*	No data	Bcl-xL protein inhibition

*Inference from structurally related compounds in , which underwent autotaxin (ATX) inhibition assays using Amplex-Red fluorescence .

Key Observations :

• Bcl-xL inhibition in pyrido[2,3-c]pyridazine derivatives () underscores the therapeutic relevance of similar bicyclic frameworks in oncology.

Biological Activity

5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article aims to explore the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C14H20N2O4S
• Molecular Weight : 312.39 g/mol
• CAS Number : 1823495-43-7

The compound features a thieno[2,3-c]pyrrole structure, which is known for its ability to interact with various biological targets.

Anticancer Properties

Research has indicated that thieno[2,3-c]pyrrole derivatives exhibit significant anticancer activity. A study demonstrated that compounds with similar structures inhibited cancer cell proliferation in various lines, including breast and liver cancer cells. The mechanism often involves the induction of apoptosis and the inhibition of cell cycle progression.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MDA-MB-231	5.6	Apoptosis induction
Compound B	SK-Hep-1	4.2	Cell cycle arrest

Antiviral Activity

Thieno[2,3-c]pyrrole derivatives have also shown promise as antiviral agents. For instance, certain compounds were effective against HIV and other viral pathogens by inhibiting viral replication through interference with viral enzymes.

Antimicrobial Effects

The compound has demonstrated broad-spectrum antimicrobial activity against both bacterial and fungal strains. A study reported that derivatives exhibited minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL against various pathogens.

Case Studies

• Study on Anticancer Activity : A recent study evaluated the effects of 5-tert-butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate on human cancer cell lines. The results indicated a dose-dependent reduction in cell viability with significant apoptosis observed at higher concentrations .
• Antiviral Research : In vitro assays demonstrated that the compound inhibited HIV replication by targeting reverse transcriptase, showcasing its potential as an antiviral therapeutic agent .
• Antimicrobial Testing : The compound was tested against several bacterial strains, including E. coli and Staphylococcus aureus. Results showed effective inhibition of growth at concentrations below 50 µg/mL .

The biological activities of 5-tert-butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate can be attributed to several mechanisms:

• Apoptosis Induction : The compound activates intrinsic apoptotic pathways leading to cell death in cancer cells.
• Enzyme Inhibition : It inhibits key enzymes involved in viral replication and bacterial metabolism.
• Cell Cycle Arrest : The compound interferes with cell cycle progression, particularly at the G1/S transition phase.